Cas no 1355248-20-2 (ethyl 4-(3-chloro-4-cyanophenyl)benzoate)

ethyl 4-(3-chloro-4-cyanophenyl)benzoate structure
1355248-20-2 structure
Product Name:ethyl 4-(3-chloro-4-cyanophenyl)benzoate
CAS No:1355248-20-2
MF:C16H12ClNO2
MW:285.724983215332
MDL:MFCD21333006
CID:2771456
PubChem ID:70699703
Update Time:2025-04-21

ethyl 4-(3-chloro-4-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(3-chloro-4-cyanophenyl)benzoate
    • Ethyl 3'-chloro-4'-cyano[1,1'-biphenyl]-4-carboxylate
    • 1355248-20-2
    • Ethyl4-(3-chloro-4-cyanophenyl)benzoate
    • MFCD21333006
    • BS-25586
    • DTXSID60742818
    • MDL： MFCD21333006
    • Inchi： 1S/C16H12ClNO2/c1-2-20-16(19)12-5-3-11(4-6-12)13-7-8-14(10-18)15(17)9-13/h3-9H,2H2,1H3
    • InChI Key： KZGJDGVIUOZFLY-UHFFFAOYSA-N
    • SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 285.05600
  • Monoisotopic Mass: 285.0556563Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 4.05538

ethyl 4-(3-chloro-4-cyanophenyl)benzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

ethyl 4-(3-chloro-4-cyanophenyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E903698-100mg
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate
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100mg
 $64.00 2023-05-18
TRC
E903698-250mg
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 $75.00 2023-05-18
TRC
E903698-500mg
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TRC
E903698-1g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate
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 $150.00 2023-05-18
abcr
AB310612-1 g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate; 98%
 1355248-20-2
1g
 €178.00 2023-04-26
abcr
AB310612-5 g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate; 98%
 1355248-20-2
5g
 €450.00 2023-04-26
abcr
AB310612-1g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate, 98%; .
 1355248-20-2 98%
1g
 €178.00 2025-04-21
abcr
AB310612-5g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate, 98%; .
 1355248-20-2 98%
5g
 €450.00 2025-04-21
A2B Chem LLC
AD72443-1g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate
 1355248-20-2 98%
1g
 $97.00 2024-04-20
A2B Chem LLC
AD72443-5g
Ethyl 4-(3-chloro-4-cyanophenyl)benzoate
 1355248-20-2 98%
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 $271.00 2024-04-20

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